![molecular formula C9H12N2O2S2 B5349736 4-[(5-nitro-2-thienyl)methyl]thiomorpholine](/img/structure/B5349736.png)
4-[(5-nitro-2-thienyl)methyl]thiomorpholine
Overview
Description
4-[(5-nitro-2-thienyl)methyl]thiomorpholine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a thiomorpholine derivative that contains a nitrothiophene group, which makes it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 4-[(5-nitro-2-thienyl)methyl]thiomorpholine is not fully understood. However, it is believed that this compound interacts with specific proteins or enzymes in the body, leading to changes in their activity or function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that this compound may have potential therapeutic effects in the treatment of various diseases, including cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(5-nitro-2-thienyl)methyl]thiomorpholine in lab experiments is its ability to selectively target specific proteins or enzymes. This makes it a valuable tool for studying the mechanism of action of different biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-[(5-nitro-2-thienyl)methyl]thiomorpholine. One potential area of research is the development of new drugs based on this compound. Another area of research is the investigation of its potential therapeutic effects in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 4-[(5-nitro-2-thienyl)methyl]thiomorpholine is a multi-step process that involves several chemical reactions. The most common method for synthesizing this compound is through the reaction of 5-nitro-2-thiophenecarboxaldehyde with thiomorpholine in the presence of a reducing agent such as sodium borohydride.
Scientific Research Applications
The unique properties of 4-[(5-nitro-2-thienyl)methyl]thiomorpholine make it a valuable tool for scientific research. This compound has been used in various studies to investigate the mechanism of action of different biological processes, including enzyme inhibition, protein-ligand interactions, and drug discovery.
properties
IUPAC Name |
4-[(5-nitrothiophen-2-yl)methyl]thiomorpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2S2/c12-11(13)9-2-1-8(15-9)7-10-3-5-14-6-4-10/h1-2H,3-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDEXSFJUFTYGEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1CC2=CC=C(S2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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